Cas no 444120-91-6 (2-Chloropyridine-5-boronic acid)

• Product Name: 2-Chloropyridine-5-boronic acid
• CAS No: 444120-91-6
• MF: C₅H₅BClNO₂
• MW: 157.362700223923
• MDL: MFCD03094998
• CID: 68119
• PubChem ID: 3845034
• Update Time: 2025-04-18

2-Chloropyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloropyridine-5-boronic acid
• Boronic acid, B-(6-chloro-3-pyridinyl)-
• 6-Chloro-3-pyridinylboronic acid
• 2-Chloropyridine-5-boronic Acid (contains varying amounts of Anhydride)
• (6-chloropyridin-3-yl)boronic acid
• 2-Chloro-5-pyridineboronic acid
• 6-Chloropyridine-3-boronic acid
• 2-Chloro-5-pyridylboronic Acid
• 6-Chloro-3-pyridylboronic Acid
• 6-Chloropyridin-3-ylboronic acid
• 6-Chloropyridine-3-boronic acid (contains varying aMounts of Anhydride)
• 6-Chloro-3-pyridylboronic Acid (contains varying amounts of Anhydride)
• 6-chloropyridin-3-yl-3-boronic acid
• 2-chloropyridin-5-ylboronic acid
• 2-chloro-pyridine-5-boronic acid
• BORONIC ACID, (6-CHLORO-3-PYRIDINYL)-
• 2-Chloropyridine-5-boronicacid
• PubChem7
• (6-chloropyridin-3-yl)boronicAcid
• 444120-91-6
• 6-Chloro-3-pyridinylboronic acid, >=95.0%
• 6-chloro-pyridine-3-boronic acid
• 6-chloro-pyridine-3-yl-boronic acid
• 2-chloro-5-pyridine boronic acid
• MFCD03094998
• HY-32955
• 6-chloro-3-pyridinyl-boronic acid
• SY005490
• 6-chloro-pyridin-3-ylboronic acid
• 6-chloro-pyridin-3-yl-boronic acid
• GS-6573
• AB13412
• A7048
• AC-6994
• DTXSID90397214
• CHEMBL3236617
• BCP22993
• BP-12748
• EN300-86105
• WPAPNCXMYWRTTL-UHFFFAOYSA-N
• AM20051184
• SCHEMBL145209
• 2-chlorpyridine-5-boronic acid
• CS-W019734
• J-501673
• 6-chloro-3-pyridine boronic acid
• FT-0644684
• Z1255431678
• (6-chloro-3-pyridinyl)boronic acid
• 6-CHLORO-3-PYRIDINEBORONIC ACID
• 6-chloro-3-pyridyl boronic acid
• AKOS004116433
• C2288
• 2-chloro-5-pyridine-boronic acid
• 2-Chloropyridine-5-boronic acid,98%
• BBL101283
• STL555079
• 6-Chloro-3-pyridinylboronic acid(contains varying amounts of Anhydride)
• DB-000510
• 628-524-0
• DTXCID80348073

• MDL： MFCD03094998
• Inchi： 1S/C5H5BClNO2/c7-5-2-1-4(3-8-5)6(9)10/h1-3,9-10H
• InChI Key： WPAPNCXMYWRTTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=N1
• BRN： 9119810

Computed Properties

• Exact Mass: 157.01000
• Monoisotopic Mass: 157.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.4

Experimental Properties

• Color/Form: solid
• Density: 1.4100
• Melting Point: 167°C(lit.)
• Boiling Point: 336.9℃ at 760 mmHg
• Flash Point: 157.5℃
• Refractive Index: 1.559
• PSA: 53.35000
• LogP: -0.58520
• Solubility: Not determined

2-Chloropyridine-5-boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters